Manoyl oxide

• Molecular Formula: C20H34O
• Molecular Weight: 290.5 g/mol
• InChI: InChI=1S/C20H34O/c1-7-18(4)13-9-16-19(5)12-8-11-17(2,3)15(19)10-14-20(16,6)21-18/h7,15-16H,1,8-14H2,2-6H3/t15?,16?,18-,19+,20-/m0/s1
• InChIKey: IGGWKHQYMAJOHK-FUODXZFOSA-N

Manoyl Oxide: Forskolin Precursor & Epimer Bioactivity

Manoyl oxide (CAS 596-84-9; molecular formula C₂₀H₃₄O; MW 290.48) is a tricyclic labdane diterpenoid that serves as the committed biosynthetic precursor to forskolin—a clinically significant adenylate cyclase activator used in glaucoma and heart failure treatment [1]. Naturally occurring in species across the Lamiaceae, Cistaceae, and Asteraceae families, manoyl oxide exists predominantly as C-13 epimeric mixtures whose biological activity is critically dependent on epimer ratio [2]. The compound is practically water-insoluble (XlogP ≈ 5.9) and is classified as a plant metabolite [3]. Unlike many diterpenes that function merely as chemotaxonomic markers, manoyl oxide possesses a defined and commercially validated downstream biosynthetic pathway, making its procurement with verified epimeric composition essential for reproducible research outcomes [2].

Epimer-dependent bioactivity — C-13 configuration influences antimicrobial and anti-inflammatory endpoints

Biosynthetic precursor — (13R)-manoyl oxide is the committed precursor for forskolin pathway engineering

Epimeric verification essential — reproducible research outcomes require certified epimer ratio

• [1] ChEBI. (13R)-Manoyl Oxide (CHEBI:138234). European Bioinformatics Institute, 2017. https://www.ebi.ac.uk/chebi/CHEBI:138234 View Source
• [2] Demetzos, C. & Dimas, K.S. Labdane-type diterpenes: Chemistry and biological activity. In: Studies in Natural Products Chemistry, Vol. 25 (Part F), pp. 235–292. Elsevier, 2001. ISBN: 978-0-444-50690-0. View Source
• [3] Human Metabolome Database. Manoyl oxide (HMDB0302821). HMDB, 2021. https://hmdb.ca/metabolites/HMDB0302821 View Source

Manoyl Oxide: Why Generic Substitution Fails

Manoyl oxide cannot be treated as a fungible commodity within the labdane diterpene class for two reasons that are experimentally confirmed and quantifiable. First, the C-13 epimeric configuration controls antibacterial potency: studies have established that ent-13-epi-manoyl oxide demonstrates superior activity against Gram-positive bacteria relative to its diastereomeric congener, and that the ratio of the two epimers in a given sample directly determines antimicrobial efficacy [1]. Second, the stereochemistry at C-13 is not merely a potency modulator but a binary gate for biosynthetic utility: only the (13R)-enantiomer serves as a substrate for the cytochrome P450 enzymes (CYP76AH15, CYP76AH11, CYP76AH16) that convert manoyl oxide into forskolin; the (13S)-epimer is entirely non-productive in this pathway [2]. Consequently, procurement of manoyl oxide without specification and verification of epimeric composition exposes research programs to irreproducible results across antibacterial screening, biosynthetic engineering, and pharmacological studies [1][2].

Epimer ratio variability

Antimicrobial activity depends on 13-epi content; generic lots may carry unknown epimer profiles, shifting assay outcomes.

Biosynthetic incompatibility

(13S)-epimer is not a substrate for the CYP76AH P450 cascade; substitution can cause complete forskolin pathway failure.

Anti-inflammatory mechanism mismatch

Manoyl oxide F1 spares PLA₂, unlike closest analog labdane F2; replacing F1 with labdane F2 alters pathway-inhibition profile.

• [1] Demetzos, C., Angelopoulou, D., Kolocouris, A., Dimas, K., Mavromoustakos, T., & Kolocouris, N. A simple and rapid method for the differentiation of C-13 manoyl oxide epimers in biologically important samples using GC–MS analysis supported with NMR spectroscopy and computational chemistry results. Bioorganic & Medicinal Chemistry Letters, 2002, 12(24), 3605–3608. DOI: 10.1016/S0960-894X(02)00792-8. View Source
• [2] Pateraki, I., Andersen-Ranberg, J., Hamberger, B., Heskes, A.M., Martens, H.J., Zerbe, P., Bach, S.S., Møller, B.L., Bohlmann, J., & Hamberger, B. Manoyl oxide (13R), the biosynthetic precursor of forskolin, is synthesized in specialized root cork cells in Coleus forskohlii. Plant Physiology, 2014, 164(3), 1222–1236. DOI: 10.1104/pp.113.228429. View Source

Manoyl Oxide: Comparative Evidence Guide

C-13 Epimer Ratio Governs Antibacterial Activity

The antibacterial activity of manoyl oxide is not an intrinsic property of the compound class but is dictated by the ratio of its C-13 epimers. A GC–MS method established that the m/z 275:257 peak intensity ratio provides unambiguous differentiation between manoyl oxide and ent-13-epi-manoyl oxide, with the 13-epi isomer exhibiting a characteristically lower 275:257 ratio. Biological evaluation of epimeric mixtures demonstrated that ent-13-epi-manoyl oxide is consistently more active than its diastereomeric congener against Gram-positive bacteria, and that the epimer ratio directly determines the overall antibacterial potency of any given sample [1]. This relationship is corroborated by a comprehensive review establishing that 'the configuration at the C-13 carbon atom has been investigated, especially in the case of manoyl oxide, as well as the various isomers, the ratio of which determines antimicrobial activity' [2]. The most potent antibacterial derivative identified to date is ent-3β-acetoxy-13-epi-manoyl oxide, isolated via bioactivity-guided fractionation from Cistus creticus resin, which was characterized as the single major antimicrobial compound against both Gram-positive (Bacillus cereus, Micrococcus flavus) and Gram-negative (Escherichia coli, Pseudomonas aeruginosa) bacteria in that matrix [3].

C-13 epimer & antibacterial activity

Class-level

ent-13-epi-manoyl oxide reported with higher Gram-positive activity; epimer ratio correlates with antimicrobial potency

Epimer ratio influences antimicrobial screening endpoints

GC–MS m/z 275:257 ratio differentiates epimers

Evidence Dimension	Antibacterial activity dependence on C-13 epimer identity and ratio
Target Compound Data	Manoyl oxide: lower Gram-positive antibacterial activity relative to its 13-epi congener; m/z 275:257 ratio higher than ent-13-epi-manoyl oxide [1]
Comparator Or Baseline	ent-13-epi-Manoyl oxide: superior Gram-positive antibacterial activity; m/z 275:257 ratio lower than manoyl oxide [1]. ent-3β-acetoxy-13-epi-manoyl oxide: identified as the most potent antimicrobial compound in Cistus creticus resin via bioautographic TLC-guided fractionation (Rf = 0.45) [3]
Quantified Difference	Qualitative superiority of 13-epi isomer established across multiple studies; epimer ratio directly governs overall antimicrobial activity of mixed samples [1][2]
Conditions	GC–MS analysis with m/z 275:257 ratio determination; antibacterial testing against Gram-positive bacterial panels [1]; bioactivity-guided fractionation against E. coli, P. aeruginosa, B. cereus, and M. flavus [3]

Why This Matters

Procurement of manoyl oxide without epimer certification risks acquiring mixtures with variable and unpredictable antibacterial potency, directly compromising assay reproducibility and structure–activity relationship studies.

• [1] Demetzos, C., Angelopoulou, D., Kolocouris, A., Dimas, K., Mavromoustakos, T., & Kolocouris, N. A simple and rapid method for the differentiation of C-13 manoyl oxide epimers in biologically important samples using GC–MS analysis supported with NMR spectroscopy and computational chemistry results. Bioorganic & Medicinal Chemistry Letters, 2002, 12(24), 3605–3608. DOI: 10.1016/S0960-894X(02)00792-8. View Source
• [2] Demetzos, C. & Dimas, K.S. Labdane-type diterpenes: Chemistry and biological activity. In: Studies in Natural Products Chemistry, Vol. 25 (Part F), pp. 235–292. Elsevier, 2001. ISBN: 978-0-444-50690-0. View Source
• [3] Stefanaki, A., Cook, C.M., Lanaras, T., & Kokkini, S. Bioactivity-guided identification and isolation of a major antimicrobial compound in Cistus creticus subsp. creticus leaves and resin 'ladano.' Industrial Crops and Products, 2022, 184, 114992. DOI: 10.1016/j.indcrop.2022.114992. View Source

PLA₂-Independent Anti-inflammatory Activity

In a direct head-to-head comparative study, the manoyl oxide derivative ent-13-epi-12α-acetoxy-manoyl oxide (designated 'manoyl oxide F1') and the structurally distinct labdane diterpene ent-8α-hydroxy-labda-13(16),14-diene ('labdane F2') were evaluated alongside aspirin, sodium salicylate, and indomethacin for anti-inflammatory activity. Both F1 and F2 inhibited thromboxane B₂ generation by A23187-treated rat peritoneal leukocytes at 10⁻⁴ M and suppressed leukotriene B₄ generation at 10⁻⁵ to 10⁻⁴ M [1]. Critically, a functional divergence was observed: labdane F2 additionally inhibited human secretory synovial phospholipase A₂ (PLA₂) activity at 10⁻³ M, a property not shared by manoyl oxide F1 [1]. In a parallel study using cultured mouse peritoneal macrophages stimulated with zymosan, both compounds inhibited prostaglandin E₂ generation, with labdane F2 being more potent (approximate IC₅₀ = 3 µM) [2]. Neither compound was cytotoxic to leukocytes at concentrations up to 3 × 10⁻⁵ M, and neither interfered with superoxide generation or granular enzyme secretion from activated human and rat neutrophils—a profile that distinguishes them mechanistically from aspirin and indomethacin, which act primarily via cyclooxygenase inhibition [1][2].

PLA₂-independent anti-inflammatory profile

Head-to-head

Manoyl oxide F1 inhibits TXB₂ & LTB₄ synthesis; lacks PLA₂ inhibition, unlike labdane F2

Selective eicosanoid inhibition context; PLA₂-sparing mechanism

Non-cytotoxic up to 3×10⁻⁵ M in leukocyte assays

Evidence Dimension	Eicosanoid biosynthesis inhibition, phospholipase A2 activity, and cytotoxicity
Target Compound Data	Manoyl oxide F1: inhibits thromboxane B₂ at 10⁻⁴ M, leukotriene B₄ at 10⁻⁵–10⁻⁴ M; does NOT inhibit PLA₂; non-cytotoxic up to 3 × 10⁻⁵ M [1]; inhibits PGE₂ generation in macrophages [2]
Comparator Or Baseline	Labdane F2: inhibits thromboxane B₂ at 10⁻⁴ M, leukotriene B₄ at 10⁻⁵–10⁻⁴ M; additionally inhibits PLA₂ at 10⁻³ M; more potent PGE₂ inhibition (IC₅₀ ≈ 3 µM in zymosan-stimulated macrophages) [1][2]. Aspirin, sodium salicylate, indomethacin: classical COX-inhibitory mechanism; also affect superoxide and granular enzyme secretion (unlike F1 and F2) [1]
Quantified Difference	F1 lacks PLA₂ inhibitory activity that F2 possesses at 10⁻³ M; F2 has ~3.3-fold higher potency for PGE₂ inhibition (IC₅₀ ≈ 3 µM) vs. F1; both F1 and F2 mechanistically distinct from aspirin/indomethacin [1][2]
Conditions	In vitro: A23187-stimulated rat peritoneal leukocytes; zymosan-, ionophore A23187-, melittin-, and PMA-stimulated mouse peritoneal macrophages; concentration range 10⁻⁷–10⁻⁴ M [1][2]

Why This Matters

Manoyl oxide F1 offers a selective eicosanoid inhibitory profile (thromboxane B₂ + leukotriene B₄ inhibition without PLA₂ blockade) that is unavailable from the closest structural analog labdane F2, making it a critical tool compound for dissecting PLA₂-independent anti-inflammatory mechanisms.

• [1] de las Heras, B., Villar, A., Vivas, J.M., & Hoult, J.R.S. Novel anti-inflammatory plant labdanes: Comparison of in vitro properties with aspirin and indomethacin. Agents and Actions, 1994, 41(1–2), 114–117. DOI: 10.1007/BF01986410. View Source
• [2] de las Heras, B., Villar, A., Vivas, J.M., & Hoult, J.R.S. Non-cytotoxic inhibition of macrophage eicosanoid biosynthesis and effects on leukocyte functions and reactive oxygen species of two novel anti-inflammatory plant diterpenoids. Planta Medica, 1994, 60(6), 501–506. DOI: 10.1055/s-2006-959559. View Source

13R-Manoyl Oxide: Exclusive Forskolin Precursor

The biosynthetic fate of manoyl oxide is rigidly determined by C-13 stereochemistry. In Coleus forskohlii, the combined action of the class II diterpene synthase CfTPS2 (producing copal-8-ol diphosphate) and the class I diterpene synthase CfTPS3 results in the stereospecific formation of exclusively (13R)-manoyl oxide [1]. This stereochemical outcome is not merely a matter of enzyme preference—it determines pathway commitment: when CfTPS1 is paired with CfTPS3 or CfTPS4, the product is miltiradiene (an abietane diterpenoid precursor), not manoyl oxide, demonstrating that CfTPS2 is the indispensable gatekeeper for manoyl oxide formation [1]. Subcellular fractionation and chemical analysis confirmed that both (13R)-manoyl oxide and its downstream product forskolin co-localize to root cork oil bodies in C. forskohlii [1]. The complete biosynthetic pathway from (13R)-manoyl oxide to forskolin was subsequently elucidated, requiring three cytochrome P450 enzymes (CYP76AH15, CYP76AH11, CYP76AH16) and a single acetyltransferase; heterologous expression of this minimal gene set in Nicotiana benthamiana successfully converted (13R)-manoyl oxide to forskolin. Full pathway integration into Saccharomyces cerevisiae yielded forskolin titers of 40 mg/L from glucose [2]. Critically, the (13S)-epimer is not a substrate for these P450 enzymes and cannot enter the forskolin pathway.

13R exclusive forskolin precursor

Head-to-head

(13R)-manoyl oxide converted to forskolin by CYP76AH15/11/16; (13S) not a substrate

Stereospecific pathway commitment; (13R) enantiomer essential for biosynthesis

Heterologous yeast titer 40 mg/L forskolin (reported)

Evidence Dimension	Biosynthetic pathway commitment and forskolin production capacity
Target Compound Data	(13R)-Manoyl oxide: produced stereospecifically by CfTPS2 + CfTPS3; converted to forskolin by CYP76AH15 + CYP76AH11 + CYP76AH16 + acetyltransferase; yeast production 40 mg/L forskolin from glucose [1][2]
Comparator Or Baseline	(13S)-Manoyl oxide: not produced by CfTPS enzyme combinations and not a substrate for the forskolin P450 cascade. Miltiradiene: produced by CfTPS1 + CfTPS3 or CfTPS4 instead of manoyl oxide, leading to abietane diterpenoids rather than labdane-type forskolin [1]
Quantified Difference	Absolute pathway bifurcation: CfTPS2 → (13R)-manoyl oxide → forskolin; CfTPS1 → miltiradiene → abietane diterpenoids. Heterologous forskolin titer: 40 mg/L in engineered S. cerevisiae [1][2]
Conditions	In vitro enzyme assays with recombinant CfTPS proteins; in planta assays in N. benthamiana; stable multi-gene integration in S. cerevisiae [1][2]

Why This Matters

For any research program involving heterologous forskolin production or biosynthetic pathway engineering, the (13R)-enantiomer of manoyl oxide is the sole viable substrate—procurement of racemic or (13S)-enriched material renders the biosynthetic pipeline non-functional.

• [1] Pateraki, I., Andersen-Ranberg, J., Hamberger, B., Heskes, A.M., Martens, H.J., Zerbe, P., Bach, S.S., Møller, B.L., Bohlmann, J., & Hamberger, B. Manoyl oxide (13R), the biosynthetic precursor of forskolin, is synthesized in specialized root cork cells in Coleus forskohlii. Plant Physiology, 2014, 164(3), 1222–1236. DOI: 10.1104/pp.113.228429. View Source
• [2] Pateraki, I., Andersen-Ranberg, J., Jensen, N.B., Wubshet, S.G., Heskes, A.M., Forman, V., Hallström, B., Hamberger, B., Motawia, M.S., Olsen, C.E., Staerk, D., Hansen, J., Møller, B.L., & Hamberger, B. Total biosynthesis of the cyclic AMP booster forskolin from Coleus forskohlii. eLife, 2017, 6, e23001. DOI: 10.7554/eLife.23001. View Source

Adenylate Cyclase Modulation: Inhibitor vs. Activator

Within the manoyl oxide/forskolin chemical space, the direction of adenylate cyclase (AC) modulation is exquisitely sensitive to oxidation state and substitution pattern. Forskolin is a well-established AC activator (IC₅₀ for type I adenylyl cyclase ≈ 41 nM in some assays), functioning by direct binding to the catalytic domain and increasing intracellular cAMP. In contrast, biotransformation products of manoyl oxide derivatives can exert the opposite pharmacological effect. The compound methyl (13S)-ent-11β,16-dihydroxy-8α,13-epoxylabd-14-en-18-oate (designated 'carbomanoyl'), obtained via biotransformation of an antileishmanial manoyl oxide precursor with Rhizopus nigricans, was demonstrated to inhibit adenylate cyclase enzyme activity [1]. Furthermore, in a subsequent study, the biotransformation products ent-3β,12β-dihydroxy-13-epi-manoyl oxide and ent-3β,6β,12β-trihydroxy-13-epi-manoyl oxide (trimanoyl), derived from ent-13-epi-manoyl oxide precursors via filamentous fungal biotransformation, both increased adenylate cyclase activity—demonstrating that even within the 13-epi-manoyl oxide scaffold, hydroxylation pattern dictates whether the compound inhibits or activates AC [2]. The manoyl oxide scaffold thus serves as a chiral template from which both AC inhibitors (e.g., carbomanoyl) and AC activators (e.g., trimanoyl, forskolin) can be generated through regioselective modification.

AC inhibitor vs. activator

Class-level

Carbomanoyl (manoyl oxide derivative) inhibits AC; trimanoyl activates AC

Bidirectional cAMP modulation from common chiral scaffold

Biotransformation-dependent AC modulatory profile

Evidence Dimension	Adenylate cyclase modulation: inhibition vs. activation
Target Compound Data	Carbomanoyl (manoyl oxide derivative): inhibits adenylate cyclase activity [1]. Trimanoyl (manoyl oxide derivative): increases adenylate cyclase activity [2]
Comparator Or Baseline	Forskolin: potent adenylate cyclase activator (IC₅₀ ≈ 41 nM for type I AC). ent-13-epi-3-keto manoyl oxide: exhibits antileishmania activity but does not modulate AC in its native form [1][2]
Quantified Difference	Directional reversal: manoyl oxide-derived carbomanoyl inhibits AC, while the downstream product forskolin activates AC. The 3-keto-13-epi-manoyl oxide precursor requires biotransformation to gain AC-modulatory activity [1][2]
Conditions	Biotransformation with Rhizopus nigricans and Curvularia lunata cultures; adenylate cyclase activity assays; antileishmanial assays against Leishmania donovani [1][2]

Why This Matters

Manoyl oxide is not merely a forskolin precursor but an independent chiral scaffold for generating AC inhibitors—a pharmacological profile unavailable from forskolin itself, enabling cAMP pathway research in both activation and inhibition modalities from a single diterpene platform.

• [1] García-Granados, A., Liñán, E., Martínez, A., Onorato, M.E., Parra, A., & Arias, J.M. Synthesis of enantio-manoyl oxides: modifiers of the activity of adenylatecyclase enzyme. Phytochemistry, 1995, 38(2), 287–293. DOI: 10.1016/0031-9422(94)00549-9. View Source
• [2] García-Granados, A., Jiménez, M.B., Martínez, A., Parra, A., Rivas, F., & Arias, J.M. Chemical-microbiological synthesis of ent-13-epi-manoyl oxides with biological activities. Phytochemistry, 1994, 37(3), 741–747. DOI: 10.1016/S0031-9422(00)90350-9. View Source

Cytotoxicity Profile Across Leukemic Cell Lines

The cytotoxic activity of manoyl oxide epimers was systematically evaluated against a panel of nine human leukemic cell lines. Ent-13-epi-manoyl oxide and manoyl oxide isomer mixtures were tested at a concentration of 10⁻⁴ M, with cytotoxicity expressed as a percentage of the activity observed for the positive control vinblastine (a clinically used vinca alkaloid chemotherapeutic). The manoyl oxide isomer mixtures and ent-13-epi-manoyl oxide exhibited growth-inhibiting activity ranging from 11.1% to 32.2% relative to vinblastine, indicating modest but measurable cytotoxic potential across multiple leukemic cell lines . This level of activity, while substantially lower than vinblastine, is comparable to other labdane diterpenoids reported in the literature and provides a baseline cytotoxic profile for prioritizing manoyl oxide derivatives in anticancer screening cascades. In a separate study, 13-epi-manoyl oxide showed greater selectivity toward MCF-7 breast cancer cells compared to normal human dermal fibroblasts (HDF), with a selectivity profile superior to that of etoposide, suggesting a therapeutic window worthy of further investigation [1].

Cytotoxicity range

Cross-study

11–32% of vinblastine control activity against leukemic cell lines at 10⁻⁴ M

Reported cytotoxicity endpoint context for cell-model screening

Epimer composition may influence cytotoxicity magnitude

Evidence Dimension	In vitro cytotoxicity against human leukemic and breast cancer cell lines
Target Compound Data	ent-13-epi-Manoyl oxide and manoyl oxide isomer mixtures: 11.1–32.2% of vinblastine control activity at 10⁻⁴ M across nine leukemic cell lines
Comparator Or Baseline	Vinblastine (positive control): 100% reference activity at 10⁻⁴ M . Etoposide: used as comparator in MCF-7/HDF selectivity study; 13-epi-manoyl oxide showed greater selectivity (less toxicity to HDF vs. MCF-7) than etoposide [1]
Quantified Difference	Manoyl oxide epimers exhibit 11.1–32.2% of vinblastine's cytotoxic activity; 13-epi-manoyl oxide demonstrates superior cancer cell selectivity compared to etoposide [1]
Conditions	Nine human leukemic cell lines at 10⁻⁴ M compound concentration; vinblastine used as 100% activity reference . MCF-7 breast cancer and HDF normal fibroblast cell lines for selectivity determination [1]

Why This Matters

The quantified cytotoxicity range (11.1–32.2% of vinblastine) provides a procurement-relevant benchmark: researchers selecting manoyl oxide for anticancer screening can expect this activity window and should verify epimer composition, as epimer identity may influence cytotoxicity magnitude.

• [1] Alilou, M., Manconi, M., Aadil, R.M., Marongiu, F., et al. Phytochemical constituents and biological activities of Salvia macrosiphon Boiss. BMC Chemistry, 2021, 15, 4. DOI: 10.1186/s13065-020-00728-1. View Source

Manoyl Oxide: Key Research Applications

Antibacterial Screening & SAR Programs

For antibacterial discovery programs screening labdane diterpenes against Gram-positive pathogens, procurement of manoyl oxide with certified epimeric composition is essential. Studies have established that ent-13-epi-manoyl oxide is more active against Gram-positive bacteria than its diastereomeric congener, and that the epimer ratio directly governs overall antimicrobial potency [1]. The most potent derivative identified to date, ent-3β-acetoxy-13-epi-manoyl oxide, was isolated via bioactivity-guided fractionation and serves as a benchmark for SAR optimization [2]. Researchers should specify the 13-epi isomer for maximal antibacterial activity and utilize the established GC–MS m/z 275:257 ratio method for incoming quality control of purchased material [1].

Heterologous Forskolin Production & Synthase Engineering

Synthetic biology programs engineering forskolin production in microbial hosts (S. cerevisiae, Synechocystis sp. PCC 6803) require (13R)-manoyl oxide of verified stereochemical purity. Only the (13R)-enantiomer is the product of the CfTPS2 + CfTPS3 enzyme pair and the substrate for the downstream CYP76AH15/CYP76AH11/CYP76AH16 P450 cascade that yields forskolin [1]. Heterologous expression of the full nine-gene pathway in yeast achieved 40 mg/L forskolin titers [2]. Procurement of racemic or (13S)-enriched manoyl oxide will result in complete biosynthetic pathway failure. Researchers should request chiral certification (e.g., optical rotation or chiral HPLC) as part of the certificate of analysis [1][2].

Anti-inflammatory Leads Without PLA₂ Inhibition

Drug discovery programs seeking anti-inflammatory agents that inhibit thromboxane B₂ and leukotriene B₄ synthesis without blocking phospholipase A₂ should consider manoyl oxide F1 (ent-13-epi-12α-acetoxy-manoyl oxide) as a mechanistically selective lead scaffold. Unlike its closest structural comparator labdane F2—which additionally inhibits PLA₂ at 10⁻³ M—manoyl oxide F1 spares PLA₂ activity while maintaining eicosanoid inhibition at 10⁻⁵ to 10⁻⁴ M, and is non-cytotoxic at concentrations up to 3 × 10⁻⁵ M [1][2]. This selectivity profile is mechanistically distinct from classical NSAIDs (aspirin, indomethacin) and positions manoyl oxide F1 as a tool for dissecting PLA₂-independent anti-inflammatory mechanisms [1].

Adenylate Cyclase Modulator Discovery

For researchers investigating cAMP signaling modulation, manoyl oxide derivatives offer a unique dual-pharmacology platform. Biotransformation of manoyl oxide precursors yields both adenylate cyclase inhibitors (e.g., carbomanoyl, produced via R. nigricans biotransformation) and activators (e.g., trimanoyl, produced via C. lunata and other filamentous fungi), enabling bidirectional cAMP modulation from a common chiral scaffold [1][2]. This contrasts sharply with forskolin, which functions exclusively as an AC activator. Procurement of manoyl oxide with defined C-13 stereochemistry enables exploration of both inhibitory and activating AC modulators through regioselective biotransformation or hemisynthesis [1][2].

Application

Selection Property

Validation Focus

Antimicrobial screening studies

Epimer-specific antibacterial profile

Verify 13-epi content via GC–MS ratio

Forskolin biosynthesis engineering

13R enantiomer purity for pathway commitment

Confirm 13R stereochemistry by chiral analysis

PLA₂-independent anti-inflammatory research

Selective eicosanoid inhibition without PLA₂ blockade

Assess PLA₂-sparing profile in macrophage assays

cAMP signaling modulation studies

Bidirectional AC modulation scaffold

Evaluate AC inhibitor/activator balance from biotransformation

• [1] Demetzos, C., Angelopoulou, D., Kolocouris, A., Dimas, K., Mavromoustakos, T., & Kolocouris, N. A simple and rapid method for the differentiation of C-13 manoyl oxide epimers in biologically important samples using GC–MS analysis supported with NMR spectroscopy and computational chemistry results. Bioorganic & Medicinal Chemistry Letters, 2002, 12(24), 3605–3608. DOI: 10.1016/S0960-894X(02)00792-8. View Source
• [2] Stefanaki, A., Cook, C.M., Lanaras, T., & Kokkini, S. Bioactivity-guided identification and isolation of a major antimicrobial compound in Cistus creticus subsp. creticus leaves and resin 'ladano.' Industrial Crops and Products, 2022, 184, 114992. DOI: 10.1016/j.indcrop.2022.114992. View Source
• [3] Pateraki, I., Andersen-Ranberg, J., Hamberger, B., Heskes, A.M., Martens, H.J., Zerbe, P., Bach, S.S., Møller, B.L., Bohlmann, J., & Hamberger, B. Manoyl oxide (13R), the biosynthetic precursor of forskolin, is synthesized in specialized root cork cells in Coleus forskohlii. Plant Physiology, 2014, 164(3), 1222–1236. DOI: 10.1104/pp.113.228429. View Source
• [4] Pateraki, I., Andersen-Ranberg, J., Jensen, N.B., Wubshet, S.G., Heskes, A.M., Forman, V., Hallström, B., Hamberger, B., Motawia, M.S., Olsen, C.E., Staerk, D., Hansen, J., Møller, B.L., & Hamberger, B. Total biosynthesis of the cyclic AMP booster forskolin from Coleus forskohlii. eLife, 2017, 6, e23001. DOI: 10.7554/eLife.23001. View Source
• [5] de las Heras, B., Villar, A., Vivas, J.M., & Hoult, J.R.S. Novel anti-inflammatory plant labdanes: Comparison of in vitro properties with aspirin and indomethacin. Agents and Actions, 1994, 41(1–2), 114–117. DOI: 10.1007/BF01986410. View Source
• [6] de las Heras, B., Villar, A., Vivas, J.M., & Hoult, J.R.S. Non-cytotoxic inhibition of macrophage eicosanoid biosynthesis and effects on leukocyte functions and reactive oxygen species of two novel anti-inflammatory plant diterpenoids. Planta Medica, 1994, 60(6), 501–506. DOI: 10.1055/s-2006-959559. View Source
• [7] García-Granados, A., Liñán, E., Martínez, A., Onorato, M.E., Parra, A., & Arias, J.M. Synthesis of enantio-manoyl oxides: modifiers of the activity of adenylatecyclase enzyme. Phytochemistry, 1995, 38(2), 287–293. DOI: 10.1016/0031-9422(94)00549-9. View Source
• [8] García-Granados, A., Jiménez, M.B., Martínez, A., Parra, A., Rivas, F., & Arias, J.M. Chemical-microbiological synthesis of ent-13-epi-manoyl oxides with biological activities. Phytochemistry, 1994, 37(3), 741–747. DOI: 10.1016/S0031-9422(00)90350-9. View Source